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Compound of Interest

Compound Name: Cetermin

Cat. No.: B1174813 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Ketamine, a substance requiring careful

management due to its potential hazards. Adherence to these procedures is critical for

protecting both laboratory personnel and the environment.

Hazard Identification and Safety Data
Ketamine hydrochloride is classified with several hazards that necessitate stringent disposal

protocols.[1][2][3] It is harmful if swallowed, causes skin and eye irritation, is suspected of

causing cancer, and may damage fertility or the unborn child.[1][2][3] Prolonged or repeated

exposure may also cause damage to organs.[1][3]
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Hazard Statement GHS Classification References

Harmful if swallowed Acute toxicity - oral 4 [2]

Causes skin irritation Skin irritation 2 [2]

Causes serious eye irritation Eye irritation 2A [2]

Suspected of causing cancer Carcinogenicity 2 [2]

Suspected of damaging fertility

or the unborn child
Reproductive toxicity [3]

May cause damage to organs

through prolonged or repeated

exposure

Specific target organ toxicity -

repeated exposure
[1][3]

May cause respiratory irritation
Specific target organ toxicity

(single exposure) 3
[2]

Personal Protective Equipment (PPE)
When handling Ketamine waste, appropriate personal protective equipment must be worn to

minimize exposure risks.

PPE Item Specification References

Gloves Protective gloves [1]

Protective Clothing Protective clothing [1]

Eye/Face Protection Eye protection/face protection [1]

Spill & Disposal Procedures
A clear plan for waste disposal should be in place before beginning any activity involving

Ketamine.[4] The primary method for disposal of pharmaceutical waste is incineration at a

permitted facility.[5][6]

Experimental Protocol: Spill Cleanup
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In the event of a Ketamine spill, the following steps should be taken:

Evacuate and Secure: Clear the area of all personnel to prevent further exposure.[7]

Ventilate: Ensure the area is well-ventilated.

Don PPE: Put on appropriate personal protective equipment, including gloves, protective

clothing, and eye/face protection.[1][7]

Containment: For liquid spills, contain the spill with sand, earth, inert material, or vermiculite.

[3]

Collection: Carefully collect the absorbed material into a labeled container for waste

disposal.[3]

Decontamination: Clean the spill area thoroughly.

Waste Disposal: Dispose of the contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[3]

Waste Segregation and Disposal Workflow

Proper segregation of pharmaceutical waste is crucial.[8] The following diagram illustrates the

logical workflow for the disposal of Ketamine waste.
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Waste Generation & Segregation

Containerization & Labeling

Storage & Disposal

Ketamine Waste Generated
(Unused, Expired, Contaminated)

Segregate from other waste streams
(e.g., biohazardous, regular trash)

Is the waste mixed with
infectious agents?

Place in a designated, leak-proof
hazardous waste container

No

Place in a yellow box for
'Sharps/infectious waste'

Yes

Label container with:
'Hazardous Waste - Ketamine'
and other required information

Store in a secure, designated area

Arrange for pickup by a
licensed hazardous waste disposal company

Transport to a permitted
incineration facility

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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